5-ethynyl-2-methoxybenzoic acid
Description
5-ethynyl-2-methoxybenzoic acid (EMBA) is an organic compound that has been studied for its potential applications in the synthesis of pharmaceuticals, as well as its use as a therapeutic agent. EMBA is a derivative of benzoic acid, and is commonly referred to as a ‘methylated benzoic acid’. The compound is of significant interest due to its unique chemical structure, which has been shown to have a variety of therapeutic effects.
Scientific Research Applications
- Researchers have explored the antimicrobial potential of 5-ethynyl-2-methoxybenzoic acid. For instance, a study investigated its activity against bacteria and fungi. The compound was isolated from ethanolic vanilla pods and demonstrated inhibitory effects. Minimum inhibitory concentration (MIC) values ranged from 80 to 250 µg/ml, making it a promising candidate for further investigation.
Antimicrobial Activity
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-ethynyl-2-methoxybenzoic acid involves the introduction of an ethynyl group onto a 2-methoxybenzoic acid molecule.", "Starting Materials": [ "2-methoxybenzoic acid", "acetylene", "catalyst (such as palladium on carbon)", "solvent (such as ethanol or methanol)" ], "Reaction": [ "Dissolve 2-methoxybenzoic acid in a solvent such as ethanol or methanol.", "Add a catalyst such as palladium on carbon to the solution.", "Add acetylene to the solution and stir the mixture at room temperature for several hours.", "Heat the mixture to reflux for several hours to complete the reaction.", "Cool the mixture and filter off the catalyst.", "Acidify the filtrate with hydrochloric acid to precipitate the product.", "Collect the product by filtration and wash with water and ethanol.", "Dry the product under vacuum to obtain 5-ethynyl-2-methoxybenzoic acid." ] } | |
CAS RN |
2648965-66-4 |
Product Name |
5-ethynyl-2-methoxybenzoic acid |
Molecular Formula |
C10H8O3 |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
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